Cas no 1499326-77-0 (4-Ethylpiperidin-3-one)
4-Ethylpiperidin-3-one Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL16508847
- 1499326-77-0
- 4-ethylpiperidin-3-one
- EN300-7151959
- 4-Ethylpiperidin-3-one
-
- Inchi: 1S/C7H13NO/c1-2-6-3-4-8-5-7(6)9/h6,8H,2-5H2,1H3
- InChI Key: MIWIVEVEYHLSKI-UHFFFAOYSA-N
- SMILES: O=C1CNCCC1CC
Computed Properties
- Exact Mass: 127.099714038g/mol
- Monoisotopic Mass: 127.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 29.1Ų
4-Ethylpiperidin-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7151959-0.05g |
4-ethylpiperidin-3-one |
1499326-77-0 | 0.05g |
$851.0 | 2023-05-25 | ||
| Enamine | EN300-7151959-0.1g |
4-ethylpiperidin-3-one |
1499326-77-0 | 0.1g |
$892.0 | 2023-05-25 | ||
| Enamine | EN300-7151959-0.25g |
4-ethylpiperidin-3-one |
1499326-77-0 | 0.25g |
$933.0 | 2023-05-25 | ||
| Enamine | EN300-7151959-0.5g |
4-ethylpiperidin-3-one |
1499326-77-0 | 0.5g |
$974.0 | 2023-05-25 | ||
| Enamine | EN300-7151959-1.0g |
4-ethylpiperidin-3-one |
1499326-77-0 | 1g |
$1014.0 | 2023-05-25 | ||
| Enamine | EN300-7151959-2.5g |
4-ethylpiperidin-3-one |
1499326-77-0 | 2.5g |
$1988.0 | 2023-05-25 | ||
| Enamine | EN300-7151959-5.0g |
4-ethylpiperidin-3-one |
1499326-77-0 | 5g |
$2940.0 | 2023-05-25 | ||
| Enamine | EN300-7151959-10.0g |
4-ethylpiperidin-3-one |
1499326-77-0 | 10g |
$4360.0 | 2023-05-25 |
4-Ethylpiperidin-3-one Related Literature
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
Additional information on 4-Ethylpiperidin-3-one
4-Ethylpiperidin-3-one: A Comprehensive Overview
4-Ethylpiperidin-3-one, also known by its CAS number 1499326-77-0, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidinones, which are six-membered ring structures containing one oxygen atom and one nitrogen atom. The presence of an ethyl group at the 4-position of the piperidine ring introduces unique chemical properties and functional group reactivity, making it a valuable molecule for various applications.
Recent advancements in synthetic chemistry have enabled researchers to explore novel synthesis routes for 4-Ethylpiperidin-3-one. One notable approach involves the use of palladium-catalyzed coupling reactions, which have significantly improved the efficiency and selectivity of the synthesis process. These methods not only enhance the scalability of production but also pave the way for incorporating this compound into more complex molecular frameworks, such as those found in drug discovery programs.
The structural versatility of 4-Ethylpiperidin-3-one has made it a valuable building block in medicinal chemistry. Its ability to form hydrogen bonds and participate in various types of molecular interactions makes it an ideal candidate for designing bioactive molecules. Recent studies have highlighted its potential as a lead compound in the development of new therapeutic agents targeting neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The compound's ability to modulate key enzymes involved in these conditions has been extensively investigated, with promising results reported in preclinical models.
In addition to its role in drug discovery, 4-Ethylpiperidin-3-one has found applications in materials science. Its incorporation into polymer systems has been shown to improve mechanical properties and thermal stability, making it a potential candidate for advanced materials development. Researchers have also explored its use as a precursor for synthesizing functional materials with tailored electronic properties, further expanding its utility across diverse scientific domains.
The pharmacokinetic profile of 4-Ethylpiperidin-3-one has been thoroughly characterized, providing insights into its absorption, distribution, metabolism, and excretion (ADME) properties. These studies have revealed that the compound exhibits favorable bioavailability and pharmacokinetic characteristics, which are critical factors for its potential use as an orally administered drug. Furthermore, recent investigations into its metabolic pathways have identified key enzymes responsible for its biotransformation, offering valuable information for optimizing drug delivery systems.
From a regulatory standpoint, 4-Ethylpiperidin-3-one is not classified as a hazardous or controlled substance under current international regulations. This designation facilitates its use in both academic research and industrial applications without stringent regulatory constraints. However, adherence to standard safety protocols is recommended when handling this compound to ensure safe working conditions.
In conclusion, 4-Ethylpiperidin-3-one (CAS No. 1499326-77-0) stands out as a versatile and promising compound with applications spanning multiple scientific disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application research, position it as a key molecule for future innovations in medicine and materials science.
1499326-77-0 (4-Ethylpiperidin-3-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)